![molecular formula C9H14F2N2O B1490106 (3,3-Difluoroazetidin-1-yl)(piperidin-2-yl)methanone CAS No. 2089678-51-1](/img/structure/B1490106.png)
(3,3-Difluoroazetidin-1-yl)(piperidin-2-yl)methanone
Overview
Description
“(3,3-Difluoroazetidin-1-yl)(piperidin-2-yl)methanone” is a synthetic compound with the CAS No. 2089678-51-1 . It is used for pharmaceutical testing .
Molecular Structure Analysis
The molecular formula of “(3,3-Difluoroazetidin-1-yl)(piperidin-2-yl)methanone” is C9H14F2N2O. The InChI code is 1S/C8H14F2N2.2ClH/c9-8(10)5-12(6-8)7-1-3-11-4-2-7;;/h7,11H,1-6H2;2*1H .Scientific Research Applications
Pharmacological Applications
- Dipeptidyl Peptidase IV Inhibition for Diabetes Treatment : A compound closely related to "(3,3-Difluoroazetidin-1-yl)(piperidin-2-yl)methanone," specifically "(3,3-Difluoropyrrolidin-1-yl)-[(2S,4S)-(4-(4-pyrimidin-2-yl-piperazin-1-yl)-pyrrolidin-2-yl]-methanone," has been identified as a potent and selective inhibitor of dipeptidyl peptidase IV (DPP-IV). This enzyme inhibition is relevant for the treatment of type 2 diabetes due to its role in glucose metabolism. The compound showed high oral bioavailability in preclinical species, making it a candidate for further development as a diabetes treatment (Ammirati et al., 2009).
Chemical Synthesis and Characterization
Antimicrobial Activity : New derivatives with structural similarities to "(3,3-Difluoroazetidin-1-yl)(piperidin-2-yl)methanone" have been synthesized and evaluated for their in vitro antimicrobial activity. Compounds in this category showed promising antibacterial and antifungal activities against pathogenic strains, indicating potential for development as antimicrobial agents (Mallesha & Mohana, 2014).
Metabolism and Pharmacokinetics : The metabolism, excretion, and pharmacokinetics of a related DPP-IV inhibitor were extensively studied in rats, dogs, and humans, providing insight into its biotransformation and elimination pathways. These findings are crucial for understanding the disposition of such compounds in the body and for the optimization of their pharmacokinetic profiles (Sharma et al., 2012).
Synthetic Methodologies : Research has also focused on developing new synthetic routes and methodologies for creating compounds with similar structural features. These studies contribute to the broader field of organic synthesis by providing efficient methods for preparing such complex molecules, which could have implications beyond their immediate pharmacological applications (Rui, 2010).
properties
IUPAC Name |
(3,3-difluoroazetidin-1-yl)-piperidin-2-ylmethanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14F2N2O/c10-9(11)5-13(6-9)8(14)7-3-1-2-4-12-7/h7,12H,1-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWKFDGFFWGDLBE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCNC(C1)C(=O)N2CC(C2)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14F2N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3,3-Difluoroazetidin-1-yl)(piperidin-2-yl)methanone |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.